Cas no 1805766-69-1 (3-Bromo-5-(2-chloropropanoyl)phenylacetic acid)

• Product Name: 3-Bromo-5-(2-chloropropanoyl)phenylacetic acid
• CAS No: 1805766-69-1
• MF: C₁₁H₁₀BrClO₃
• MW: 305.552301883698
• CID: 4970798
• Update Time: 2025-06-14

3-Bromo-5-(2-chloropropanoyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(2-chloropropanoyl)phenylacetic acid

• Inchi： 1S/C11H10BrClO3/c1-6(13)11(16)8-2-7(4-10(14)15)3-9(12)5-8/h2-3,5-6H,4H2,1H3,(H,14,15)
• InChI Key： RECREYHJYNOMED-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(=O)O)C=C(C=1)C(C(C)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 282
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4

Additional information on 3-Bromo-5-(2-chloropropanoyl)phenylacetic acid

Comprehensive Overview of 3-Bromo-5-(2-chloropropanoyl)phenylacetic acid (CAS No. 1805766-69-1)

3-Bromo-5-(2-chloropropanoyl)phenylacetic acid (CAS No. 1805766-69-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a phenylacetic acid backbone substituted with a bromo group at the 3-position and a 2-chloropropanoyl moiety at the 5-position, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where its halogenated and carbonyl functionalities enable diverse chemical modifications.

The growing demand for halogenated phenylacetic acid derivatives in medicinal chemistry has propelled the study of 3-Bromo-5-(2-chloropropanoyl)phenylacetic acid. Its CAS number 1805766-69-1 is frequently searched in scientific databases, reflecting its relevance in current research trends. One of the key advantages of this compound lies in its ability to serve as a precursor for biologically active molecules, including potential inhibitors for enzymes involved in inflammatory pathways. This aligns with the increasing focus on targeted therapies and precision medicine, which dominate contemporary pharmaceutical discussions.

In addition to its pharmaceutical applications, 3-Bromo-5-(2-chloropropanoyl)phenylacetic acid is also explored in material science. Its electron-withdrawing groups (bromo and chloro substituents) contribute to its utility in designing organic semiconductors and photoactive materials. These properties are highly sought after in the development of next-generation optoelectronic devices, a topic frequently queried in AI-driven research platforms. The compound’s stability under various conditions further enhances its appeal for industrial applications.

From a synthetic chemistry perspective, the CAS No. 1805766-69-1 compound offers a robust platform for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex aromatic systems. This versatility addresses common search queries like "efficient synthetic routes for halogenated phenylacetic acids" or "applications of carbonyl-substituted phenylacetic acids." Researchers often highlight its compatibility with green chemistry principles, as it can be synthesized using catalytic methods that minimize waste generation.

Another area of interest is the compound’s potential role in agrochemical innovation. Given the rising global demand for sustainable crop protection solutions, 3-Bromo-5-(2-chloropropanoyl)phenylacetic acid is being investigated as a building block for herbicides and plant growth regulators. Its structural motifs are analogous to those found in commercially successful agrochemicals, making it a candidate for lead optimization in pesticide development. This aligns with trending searches on "eco-friendly agrochemical intermediates" and "halogenated compounds in agriculture."

Quality control and analytical characterization of CAS No. 1805766-69-1 are critical for ensuring its reproducibility in research and industrial settings. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These methods are frequently discussed in online forums and scientific communities, underscoring the importance of analytical validation in chemical synthesis.

In summary, 3-Bromo-5-(2-chloropropanoyl)phenylacetic acid (CAS No. 1805766-69-1) is a multifaceted compound with broad applicability across pharmaceuticals, materials science, and agrochemistry. Its halogenated and carbonyl-rich structure positions it as a valuable intermediate for innovative research, addressing current industry challenges and answering popular search queries related to drug discovery, sustainable materials, and agrochemical development. As scientific advancements continue, this compound is poised to play a pivotal role in shaping future technologies.